Cas no 2229546-69-2 (tert-butyl N-2-amino-2-(thiolan-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(thiolan-3-yl)ethylcarbamate
• CAS No: 2229546-69-2
• MF: C₁₁H₂₂N₂O₂S
• MW: 246.369581699371
• CID: 5975539
• PubChem ID: 152857552
• Update Time: 2025-05-21

tert-butyl N-2-amino-2-(thiolan-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(thiolan-3-yl)ethylcarbamate
• 2229546-69-2
• tert-butyl N-[2-amino-2-(thiolan-3-yl)ethyl]carbamate
• EN300-1902070

• Inchi： 1S/C11H22N2O2S/c1-11(2,3)15-10(14)13-6-9(12)8-4-5-16-7-8/h8-9H,4-7,12H2,1-3H3,(H,13,14)
• InChI Key： TWWHXEKYVWBVOJ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 246.14019912g/mol
• Monoisotopic Mass: 246.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.6Ų

Additional information on tert-butyl N-2-amino-2-(thiolan-3-yl)ethylcarbamate

Introduction to tert-butyl N-2-amino-2-(thiolan-3-yl)ethylcarbamate (CAS No: 2229546-69-2) in Modern Chemical and Biomedical Research

Tert-butyl N-2-amino-2-(thiolan-3-yl)ethylcarbamate, identified by the chemical compound code CAS No: 2229546-69-2, represents a novel synthetic molecule with significant potential in the fields of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural framework, has garnered attention due to its versatile applications in drug development and biochemical research. The molecular structure of tert-butyl N-2-amino-2-(thiolan-3-yl)ethylcarbamate incorporates a thiolan-3-yl moiety, which is a sulfur-containing heterocyclic group, alongside a carbamate functional group. These structural features contribute to its reactivity and biological activity, making it a valuable candidate for further exploration.

The thiolan-3-yl component of this compound is particularly noteworthy, as it has been shown to exhibit inhibitory effects on certain enzymatic pathways. Recent studies have highlighted the role of thiolan derivatives in modulating biological processes, particularly in the context of inflammation and oxidative stress. The presence of this moiety in tert-butyl N-2-amino-2-(thiolan-3-yl)ethylcarbamate suggests that it may possess therapeutic potential in conditions where such modulatory effects are desirable.

In addition to its thiolan moiety, the carbamate group in the compound contributes to its stability and solubility characteristics. Carbamates are widely used in pharmaceuticals due to their ability to form stable intermediates and active pharmaceutical ingredients (APIs). The combination of these two functional groups makes tert-butyl N-2-amino-2-(thiolan-3-yl)ethylcarbamate a promising candidate for further investigation in medicinal chemistry.

Recent advancements in chemical synthesis have enabled the production of increasingly complex molecules like tert-butyl N-2-amino-2-(thiolan-3-yl)ethylcarbamate with high precision. These advancements have not only improved the yield and purity of such compounds but also facilitated their incorporation into various biomedical applications. For instance, the synthesis of thiolan derivatives has been refined through catalytic methods that minimize unwanted side reactions, thereby enhancing the overall efficiency of drug development processes.

The biological activity of tert-butyl N-2-amino-2-(thiolan-3-yl)ethylcarbamate has been explored in several preclinical studies. These studies have demonstrated its potential as an inhibitor of certain enzymes implicated in metabolic disorders and inflammatory diseases. The compound’s ability to interact with biological targets at the molecular level makes it a valuable tool for understanding disease mechanisms and developing novel therapeutic strategies.

One particularly intriguing aspect of tert-butyl N-2-amino-2-(thiolan-3-yl)ethylcarbamate is its potential role in modulating protein-protein interactions. Proteins are central to numerous biological processes, and their interactions are often disrupted in disease states. By targeting specific protein-protein interactions, this compound may be able to restore normal cellular function and alleviate symptoms associated with various conditions.

The synthesis of tert-butyl N-2-amino-2-(thiolan-3-yilethylcarbamate) involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been crucial in characterizing the compound’s structure and confirming its identity. These techniques provide detailed information about the molecular structure, helping researchers understand how the compound interacts with biological systems.

Another area where tert-butyl N-2-amino--(thiolan--3--yilethylethylcarbamate) shows promise is in the development of targeted drug delivery systems. By incorporating this compound into nanoparticles or other delivery vehicles, researchers can enhance its bioavailability and improve its therapeutic efficacy. Such systems can be designed to release the compound at specific sites within the body, ensuring that it reaches its target with minimal side effects.

The regulatory landscape for new pharmaceutical compounds like tert-butyl N--amino--(thiolan--3--yilethylethlycarbamate is stringent but well-established. Regulatory agencies require extensive testing to ensure that new drugs are safe and effective before they can be approved for clinical use. This rigorous process helps ensure that only compounds with demonstrated therapeutic value reach patients, minimizing risks associated with unproven treatments.

In conclusion,tert-butyl N--amino--(thiolan--3--yilethyelcarbamate (CAS No: 2229546--69--) represents a significant advancement in pharmaceutical chemistry with broad applications in biomedicine. Its unique structural features make it a valuable tool for investigating disease mechanisms and developing novel therapeutic strategies. As research continues to uncover new applications for this compound,tert-butyl N--amino--(thiolan--3-yilethyelcarbamte) is likely to play an increasingly important role in improving human health.